Cas no 68938-79-4 (Benzoic acid,3,6-dichloro-2-hydroxy-, potassium sodium salt (1:1:1))

• Product Name: Benzoic acid,3,6-dichloro-2-hydroxy-, potassium sodium salt (1:1:1)
• CAS No: 68938-79-4
• MF: C₇H₂Cl₂KNaO₃
• MW: 267.083052158356
• CID: 509691
• PubChem ID: 111861
• Update Time: 2025-04-19

Benzoic acid,3,6-dichloro-2-hydroxy-, potassium sodium salt (1:1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,6-dichloro-2-hydroxy-, potassium sodium salt (1:1:1)
• potassium sodium 2,6-dichlorosalicylate
• 3,6-Dichlorosalicylate, sodium, potassium salt
• Benzoic acid, 3,6-dichloro-2-hydroxy-, potassium sodium salt
• potassium sodium 3,6-dichloro-2-oxidobenzoate (1:1:1)
• DTXSID3028897
• potassium;sodium;3,6-dichloro-2-oxidobenzoate
• SCHEMBL23888673
• Potassium sodium 3,6-dichloro-2-hydroxybenzoate
• Benzoic acid, 3,6-dichloro-2-hydroxy-, potassium sodium salt (1:1:1)
• UNII-9YKD78BQYI
• 68938-79-4
• EINECS 273-145-2
• potassium sodium 3,6-dichloro-2-oxidobenzoate
• 9YKD78BQYI
• Q27273386

• Inchi： 1S/C7H4Cl2O3.K.Na/c8-3-1-2-4(9)6(10)5(3)7(11)12;;/h1-2,10H,(H,11,12);;/q;2*+1/p-2
• InChI Key： SPGJUPGSLJUOFA-UHFFFAOYSA-L
• SMILES： [K+].ClC1=CC=C(C(=C1C(=O)[O-])[O-])Cl.[Na+]

Computed Properties

• Exact Mass: 475.8768
• Monoisotopic Mass: 265.892
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Boiling Point: 306.7°C at 760 mmHg
• Flash Point: 139.3°C
• PSA: 120.72